N-[1-(4-ethyl-5-{[2-(mesitylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-4-fluorobenzamide

• Molecular Formula: C26H32FN5O2S
• Molecular Weight: 497.6 g/mol
• IUPAC Name: N-[1-[4-ethyl-5-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]sulfanyl-1,2,4-triazol-3-yl]-2-methylpropyl]-4-fluorobenzamide
• InChI: InChI=1S/C26H32FN5O2S/c1-7-32-24(22(15(2)3)29-25(34)19-8-10-20(27)11-9-19)30-31-26(32)35-14-21(33)28-23-17(5)12-16(4)13-18(23)6/h8-13,15,22H,7,14H2,1-6H3,(H,28,33)(H,29,34)
• InChI Key: KAJLUXQRFXBWNH-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2C)C)C)C(C(C)C)NC(=O)C3=CC=C(C=C3)F

Description

N-[1-(4-ethyl-5-{[2-(mesitylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-4-fluorobenzamide is a chemical compound that has been extensively researched in the scientific community. The compound has shown promising results in various areas of research, including medicinal chemistry, pharmacology, and drug discovery.

Mechanism of Action

The mechanism of action of N-[1-(4-ethyl-5-{[2-(mesitylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-4-fluorobenzamide is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes in the body, which play a role in the development of various diseases.
Biochemical and Physiological Effects:
N-[1-(4-ethyl-5-{[2-(mesitylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-4-fluorobenzamide has been shown to have various biochemical and physiological effects. The compound has been shown to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for the treatment of pain and inflammation. The compound has also been shown to have antioxidant properties, which may make it useful in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(4-ethyl-5-{[2-(mesitylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-4-fluorobenzamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes in the body. This makes it a useful tool for studying the role of these enzymes in the development of various diseases. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of N-[1-(4-ethyl-5-{[2-(mesitylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-4-fluorobenzamide. One direction is the development of new drugs based on the compound, which may have potential therapeutic applications in the treatment of various diseases. Another direction is the study of the compound's mechanism of action, which may lead to a better understanding of the role of certain enzymes in the development of diseases. Additionally, the compound may be studied for its potential use as a diagnostic tool for certain diseases.

Synthesis Methods

The synthesis of N-[1-(4-ethyl-5-{[2-(mesitylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-4-fluorobenzamide involves several steps. The first step involves the reaction of 4-ethyl-5-mercapto-1,2,4-triazole with 2-(mesitylamino)-2-oxoethyl bromide in the presence of a base to form the intermediate compound. The intermediate compound is then reacted with 2-methylpropylamine to form the final product, N-[1-(4-ethyl-5-{[2-(mesitylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-4-fluorobenzamide.

Scientific Research Applications

N-[1-(4-ethyl-5-{[2-(mesitylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-2-methylpropyl]-4-fluorobenzamide has been extensively studied in various areas of research. The compound has shown promising results in the field of medicinal chemistry, where it has been used in the development of new drugs. The compound has also been studied in pharmacology, where it has been shown to have potential as a therapeutic agent for the treatment of various diseases.